An In-depth Technical Guide to the Physicochemical Properties of Ethylene Glycol-Glycerol Aqueous Solutions
An In-depth Technical Guide to the Physicochemical Properties of Ethylene Glycol-Glycerol Aqueous Solutions
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physicochemical properties of ternary aqueous solutions composed of ethylene (B1197577) glycol (EG) and glycerol (B35011) (G), components vital in numerous scientific applications, including cryoprotection, formulation development, and as heat transfer fluids. This document synthesizes available experimental data, details relevant measurement protocols, and presents logical frameworks for understanding the interplay of these components.
Introduction
Ethylene glycol and glycerol are highly versatile polyols, completely miscible with water and each other in all proportions.[1] Their ability to depress the freezing point of water through strong hydrogen bonding makes their aqueous solutions critical for applications requiring low-temperature stability.[2] In drug development and research, these mixtures are often employed as solvents, stabilizers, and viscosity modifiers. Understanding the fundamental physicochemical properties—namely density, viscosity, refractive index, and thermal conductivity—as a function of composition and temperature is paramount for accurate process modeling, formulation design, and experimental control.
While extensive data exists for the binary aqueous solutions of each component, comprehensive experimental data for the ternary system is less common. This guide presents available data for the ternary mixture, supplemented with data for the constituent binary systems and an overview of predictive modeling approaches.
Physicochemical Property Data
The following sections summarize quantitative data for the density, viscosity, refractive index, and thermal conductivity of ethylene glycol-glycerol aqueous solutions.
Density
Density is a fundamental property that varies significantly with the concentration of the glycols and temperature. The addition of both ethylene glycol and glycerol to water increases the density of the solution.
The table below presents experimental density data for the ternary system at 25°C.[1]
Table 1: Density (g/cm³) of Ethylene Glycol-Glycerol-Water Solutions at 25°C [1]
| % Ethylene Glycol (w/w) | % Glycerol (w/w) | % Water (w/w) | Density (g/cm³) |
| 0 | 20 | 80 | 1.047 |
| 0 | 40 | 60 | 1.098 |
| 0 | 60 | 40 | 1.151 |
| 0 | 80 | 20 | 1.205 |
| 20 | 0 | 80 | 1.022 |
| 20 | 20 | 60 | 1.069 |
| 20 | 40 | 40 | 1.115 |
| 20 | 60 | 20 | 1.163 |
| 40 | 0 | 60 | 1.049 |
| 40 | 20 | 40 | 1.089 |
| 40 | 40 | 20 | 1.131 |
| 60 | 0 | 40 | 1.072 |
| 60 | 20 | 20 | 1.107 |
| 80 | 0 | 20 | 1.091 |
Note: Data for pure water (0% EG, 0% Glycerol) is approximately 0.997 g/cm³ at 25°C.
For binary ethylene glycol-water solutions, density varies with both concentration and temperature, as shown in the table below.
Table 2: Density ( kg/m ³) of Ethylene Glycol-Water Solutions at Various Temperatures [3]
| Mass Fraction EG | 0°C (32°F) | 20°C (68°F) | 40°C (104°F) | 60°C (140°F) | 80°C (176°F) |
| 0.1 | 1019 | 1014 | 1008 | 1000 | 992 |
| 0.2 | 1038 | 1030 | 1022 | 1014 | 1005 |
| 0.3 | 1058 | 1046 | 1037 | 1027 | 1017 |
| 0.4 | 1080 | 1072 | 1063 | 1052 | 1041 |
| 0.5 | 1098 | 1088 | 1078 | 1067 | 1056 |
| 0.6 | 1114 | 1103 | 1092 | 1081 | 1069 |
Viscosity
Viscosity is highly sensitive to changes in composition and temperature. Both ethylene glycol and, more substantially, glycerol increase the viscosity of aqueous solutions. This property is critical for applications involving fluid flow, pumping, and mixing.
The following table provides data for the binary ethylene glycol-water system, illustrating the strong dependence of viscosity on temperature and concentration.
Table 3: Dynamic Viscosity (cP) of Ethylene Glycol-Water Solutions at Various Temperatures [3]
| Mass Fraction EG | 0°C (32°F) | 20°C (68°F) | 40°C (104°F) | 60°C (140°F) | 80°C (176°F) |
| 0.1 | 2.52 | 1.39 | 0.86 | 0.58 | 0.42 |
| 0.2 | 3.63 | 1.93 | 1.15 | 0.76 | 0.54 |
| 0.3 | 5.48 | 2.76 | 1.59 | 1.02 | 0.70 |
| 0.4 | 8.80 | 4.15 | 2.27 | 1.40 | 0.94 |
| 0.5 | 15.6 | 6.70 | 3.42 | 2.02 | 1.30 |
| 0.6 | 32.1 | 11.9 | 5.51 | 3.08 | 1.89 |
Refractive Index
The refractive index is a measure of how light propagates through the solution and is often used to determine the concentration of solutes. It is a valuable parameter for quality control and in-line process monitoring.
Experimental refractive index data for the ternary system at 25°C is provided below.[1]
Table 4: Refractive Index (n_D) of Ethylene Glycol-Glycerol-Water Solutions at 25°C [1]
| % Ethylene Glycol (w/w) | % Glycerol (w/w) | % Water (w/w) | Refractive Index (n_D) |
| 0 | 20 | 80 | 1.3570 |
| 0 | 40 | 60 | 1.3835 |
| 0 | 60 | 40 | 1.4125 |
| 0 | 80 | 20 | 1.4425 |
| 20 | 0 | 80 | 1.3540 |
| 20 | 20 | 60 | 1.3780 |
| 20 | 40 | 40 | 1.4005 |
| 20 | 60 | 20 | 1.4250 |
| 40 | 0 | 60 | 1.3755 |
| 40 | 20 | 40 | 1.3950 |
| 40 | 40 | 20 | 1.4170 |
| 60 | 0 | 40 | 1.3960 |
| 60 | 20 | 20 | 1.4130 |
| 80 | 0 | 20 | 1.4140 |
Note: Data for pure water (0% EG, 0% Glycerol) is approximately 1.3325 at 25°C.
Thermal Conductivity
Thermal conductivity dictates the rate at which heat is transferred through the solution. This property is crucial for designing and operating systems involving heat exchange. Generally, the thermal conductivity of glycol-water mixtures is lower than that of pure water and decreases as the glycol concentration increases.[6]
Specific experimental data for the thermal conductivity of the ethylene glycol-glycerol-water ternary system is sparse. However, data for the binary systems provide insight into the expected trends.
Table 5: Thermal Conductivity (W/m·K) of Ethylene Glycol-Water Solutions at Various Temperatures
| % Ethylene Glycol (w/w) | 25°C | 40°C |
| 25 | 0.402 | - |
| 50 | 0.318 | - |
| 75 | 0.272 | - |
Note: The thermal conductivity of pure water at 25°C is approximately 0.606 W/m·K.
Visualizations of Methodologies and Relationships
To clarify the experimental processes and conceptual relationships, the following diagrams are provided.
Caption: General experimental workflow for physicochemical property determination.
Caption: Relationship between variables and resulting physicochemical properties.
Experimental Protocols
Accurate and reproducible data relies on standardized experimental procedures. The following sections outline the methodologies for preparing solutions and measuring the key properties discussed.
Solution Preparation
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Materials: Use high-purity (e.g., >99.5%) ethylene glycol and glycerol. Water should be deionized or distilled to minimize ionic impurities.
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Gravimetric Method: Prepare all mixtures gravimetrically using a calibrated analytical balance with a precision of at least ±0.001 g.
-
Procedure: a. Tare a clean, dry container on the balance. b. Add the required mass of the first component (e.g., glycerol). c. Add the required mass of the second component (e.g., ethylene glycol). d. Add the required mass of water to achieve the final target composition. e. Seal the container and mix the solution thoroughly using a magnetic stirrer or by vigorous shaking until a homogenous, single-phase liquid is obtained.
Density Measurement
A common and precise method for determining the density of liquids is using a vibrating tube densitometer.
-
Apparatus: A digital vibrating tube densitometer with built-in temperature control.
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Calibration: Calibrate the instrument daily using dry air and fresh, degassed deionized water at the measurement temperature.
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Procedure: a. Set the instrument to the desired measurement temperature and allow it to stabilize. b. Inject the sample solution into the measurement cell, ensuring no air bubbles are present. c. Allow the sample to reach thermal equilibrium within the cell. d. Record the stable density reading provided by the instrument. e. Clean the cell thoroughly with appropriate solvents (e.g., deionized water and ethanol) and dry completely before the next measurement.
Viscosity Measurement
A calibrated capillary viscometer, such as an Ubbelohde type, is suitable for measuring the kinematic viscosity of these solutions, from which dynamic viscosity can be calculated.
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Apparatus: Ubbelohde capillary viscometer, a constant temperature water bath (±0.02°C), and a digital stopwatch.
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Procedure: a. Select a viscometer with a capillary size appropriate for the expected viscosity range of the sample. b. Pipette a known volume of the sample solution into the viscometer. c. Suspend the viscometer vertically in the constant temperature bath and allow it to equilibrate for at least 20-30 minutes. d. Using suction, draw the liquid up through the capillary bulb to a point above the upper timing mark. e. Release the suction and measure the efflux time, which is the time it takes for the liquid meniscus to pass from the upper to the lower timing mark. f. Repeat the time measurement at least three times to ensure reproducibility. g. Calculate the kinematic viscosity (ν) using the equation: ν = C * t, where 'C' is the viscometer constant and 't' is the average efflux time. h. Calculate the dynamic viscosity (η) using the equation: η = ν * ρ, where 'ρ' is the density of the solution at the same temperature.
Refractive Index Measurement
An Abbe refractometer is a standard instrument for measuring the refractive index of liquids.
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Apparatus: An Abbe refractometer with a circulating water bath for temperature control and a monochromatic light source (typically a sodium D-line, 589 nm).
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Calibration: Calibrate the instrument using a standard of known refractive index, such as distilled water.
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Procedure: a. Set the circulating water bath to the desired temperature and allow the refractometer prisms to equilibrate. b. Open the prism assembly and place a few drops of the sample liquid onto the surface of the lower prism. c. Close the prisms firmly. d. Adjust the instrument to bring the light-dark boundary into the field of view. e. If necessary, adjust the compensator to remove any color fringe and sharpen the boundary line. f. Align the boundary line precisely with the crosshairs in the eyepiece. g. Read the refractive index value from the instrument's scale. h. Clean the prism surfaces carefully with a soft tissue and an appropriate solvent (e.g., ethanol) after each measurement.
Conclusion
The physicochemical properties of ethylene glycol-glycerol aqueous solutions are complex functions of composition and temperature. This guide has provided the most comprehensive available experimental data for the ternary system, primarily at 25°C, supplemented with temperature-dependent data for the constituent binary systems. The detailed experimental protocols and workflow diagrams offer a standardized approach for researchers to generate further data. Given the limited availability of comprehensive ternary data, the use of predictive models based on binary and pure component properties remains a critical tool for scientists and engineers working with these solutions. Future experimental work should focus on systematically characterizing the density, viscosity, and thermal conductivity of the ternary system across a broad range of temperatures and compositions to fill the existing data gaps.
References
- 1. scribd.com [scribd.com]
- 2. pages.uoregon.edu [pages.uoregon.edu]
- 3. Ethylene Glycol / Water Mixture Properties - CORECHEM Inc. [corecheminc.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Viscosity Deviation Modeling for Binary and Ternary Mixtures of Benzyl Alcohol-N-Hexanol-Water - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
